Cas no 2877710-63-7 (N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide)
N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- F6799-6075
- 2877710-63-7
- AKOS040878092
- N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide
- N-(2-Cyanophenyl)-6-(difluoromethyl)-2-methyl-4-pyrimidinecarboxamide
-
- Inchi: 1S/C14H10F2N4O/c1-8-18-11(13(15)16)6-12(19-8)14(21)20-10-5-3-2-4-9(10)7-17/h2-6,13H,1H3,(H,20,21)
- InChI Key: RESZNZTXBUNUHZ-UHFFFAOYSA-N
- SMILES: C1(C)=NC(C(F)F)=CC(C(NC2=CC=CC=C2C#N)=O)=N1
Computed Properties
- Exact Mass: 288.08226728g/mol
- Monoisotopic Mass: 288.08226728g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 78.7Ų
Experimental Properties
- Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 377.9±42.0 °C(Predicted)
- pka: 9.09±0.70(Predicted)
N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6799-6075-2μmol |
N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide |
2877710-63-7 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6799-6075-5μmol |
N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide |
2877710-63-7 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6799-6075-10μmol |
N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide |
2877710-63-7 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6799-6075-20μmol |
N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide |
2877710-63-7 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6799-6075-1mg |
N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide |
2877710-63-7 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6799-6075-2mg |
N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide |
2877710-63-7 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6799-6075-3mg |
N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide |
2877710-63-7 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6799-6075-4mg |
N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide |
2877710-63-7 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6799-6075-5mg |
N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide |
2877710-63-7 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6799-6075-10mg |
N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide |
2877710-63-7 | 10mg |
$79.0 | 2023-09-07 |
N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide
Recent Advances in the Study of N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide (CAS: 2877710-63-7)
The compound N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide (CAS: 2877710-63-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine core and difluoromethyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and biological activity, particularly in the context of kinase inhibition and anti-inflammatory effects.
One of the key findings in the latest research is the compound's ability to selectively inhibit specific kinases involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide exhibits potent inhibitory activity against JAK3 kinases, which are critical in the regulation of immune responses. The study highlighted the compound's high selectivity and low toxicity, making it a promising candidate for the development of novel anti-inflammatory drugs.
In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in oncology. Preliminary in vitro and in vivo studies have shown that N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide can induce apoptosis in certain cancer cell lines, particularly those associated with hematological malignancies. Researchers attribute this effect to the compound's ability to disrupt key signaling pathways involved in cell proliferation and survival.
The synthesis and optimization of N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide have also been a focus of recent research. A 2022 study detailed a novel, scalable synthetic route that improves yield and purity while reducing production costs. This advancement is expected to facilitate further preclinical and clinical studies, accelerating the compound's transition from the lab to the clinic.
Despite these promising developments, challenges remain. For instance, the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Ongoing research aims to address these issues through structural modifications and formulation strategies. Additionally, more comprehensive toxicological studies are needed to ensure the compound's safety profile meets regulatory standards.
In conclusion, N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide (CAS: 2877710-63-7) represents a compelling area of research in chemical biology and drug development. Its dual potential as a kinase inhibitor and anti-cancer agent underscores its versatility and therapeutic value. As research progresses, this compound may pave the way for new treatments for inflammatory diseases and cancers, offering hope for patients with limited therapeutic options.
2877710-63-7 (N-(2-cyanophenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)